SARS-CoV-2 Mpro-IN-24

• Molecular Formula: C28H34N4O2
• Molecular Weight: 458.6 g/mol
• InChI: InChI=1S/C28H34N4O2/c1-28(2,3)21-14-16-23(17-15-21)32(27(34)24-18-29-19-30-24)25(20-10-6-4-7-11-20)26(33)31-22-12-8-5-9-13-22/h4,6-7,10-11,14-19,22,25H,5,8-9,12-13H2,1-3H3,(H,29,30)(H,31,33)/t25-/m1/s1
• InChIKey: QLLZTCQJEOWDCR-RUZDIDTESA-N

SARS-CoV-2 Mpro-IN-24 Overview

SARS-CoV-2 Mpro-IN-24 (also known as Compound X77) is a non‑covalent, tight‑binding inhibitor of the SARS‑CoV‑2 main protease (Mpro, 3CLpro), a validated antiviral target for coronavirus replication [1]. With a molecular formula of C28H34N4O2 and a molecular weight of 458.60 g/mol, it exhibits an IC50 of 2.8 μM against SARS‑CoV‑2 Mpro and 3.4 μM against SARS‑CoV Mpro in enzymatic assays [1][2]. Its crystal structures in complex with Mpros from multiple coronaviruses, including SARS‑CoV‑2, SARS‑CoV, MERS‑CoV, and several SARS‑CoV‑2 variant mutants, have been experimentally solved, providing a detailed structural foundation for rational drug design and broad‑spectrum antiviral development [1][3].

1 Non-covalent Mpro binding mechanism studies

2 Equilibrium binding and kinetic profiling workflows

3 Structure-based inhibitor design reference with validated co-crystal pose

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non‑covalent inhibitor X77. International Journal of Biological Macromolecules. 2024; 276: 133706. View Source
• [2] MedChemExpress. SARS-CoV-2 Mpro-IN-24 (Compound X77) Product Datasheet. View Source
• [3] RCSB Protein Data Bank. 8YKJ: Crystal structure of SARS‑CoV‑2 main protease in complex with X77. View Source

SARS-CoV-2 Mpro-IN-24 as a Non-Covalent Probe

In‑class substitution of Mpro inhibitors without structural and potency validation is not scientifically justifiable. SARS‑CoV‑2 Mpro‑IN‑24 belongs to a unique chemotype derived from the ML188 scaffold and is characterized by a non‑covalent, tight‑binding mechanism with a defined stereochemical bias for the (R) enantiomer of the pyridyl side chain [1]. Its binding mode has been experimentally mapped in high‑resolution crystal structures (e.g., PDB 8YKJ) with multiple coronaviral Mpros and variant mutants, revealing specific interactions that are not transferable to other Mpro inhibitor classes [2][3]. More critically, its potency profile differs markedly from newer ultra‑potent analogs (e.g., Mpro‑IN‑34, IC50 = 6 nM) and from covalent clinical candidates (e.g., Nirmatrelvir, IC50 = 23–840 nM), meaning that a researcher cannot simply substitute one Mpro inhibitor for another and expect equivalent biochemical or antiviral outcomes [4][5]. The broad‑spectrum inhibition data across multiple coronaviruses is also unique to this compound, making it a distinct tool compound rather than a generic replacement [1].

Target tool

Non-covalent inhibitor (Mpro-IN-24)

Reversible binding enables equilibrium studies

Validated co-crystal structure available

Defined kinetic profile for target residence time

May not substitute

Covalent inhibitors (nirmatrelvir, ensitrelvir)

Irreversible binding may shift assay interpretation

Equilibrium kinetics may not transfer

Permanent enzyme modification limits mechanistic studies

Binding-mode mismatch may alter experimental outcomes; mechanism-specific tool selection requires review

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non‑covalent inhibitor X77. International Journal of Biological Macromolecules. 2024; 276: 133706. View Source
• [2] RCSB Protein Data Bank. 8YKJ: Crystal structure of SARS‑CoV‑2 main protease in complex with X77. View Source
• [3] PDBsum entry 8ykj. European Bioinformatics Institute. View Source
• [4] TargetMol. SARS-CoV-2 Mpro-IN-34 (Compound 26) Product Datasheet. View Source
• [5] Global Peptide Database. PF-07321332 (Nirmatrelvir) IC50 Data. View Source

SARS-CoV-2 Mpro-IN-24 Quantitative Comparisons

Non-Covalent vs. Covalent Mpro Inhibition

SARS‑CoV‑2 Mpro‑IN‑24 (X77) inhibits Mpro exclusively through non‑covalent interactions, in contrast to clinical covalent inhibitors like Nirmatrelvir (PF‑07321332) which rely on a nitrile warhead to form a covalent bond with the catalytic cysteine [1]. In enzymatic assays, X77 achieves an IC50 of 2.8 μM against SARS‑CoV‑2 Mpro, whereas Nirmatrelvir exhibits an IC50 of 0.023 μM (23 nM) under comparable conditions [1][2]. The non‑covalent mechanism of X77 may offer advantages in studying reversible inhibition kinetics and in assessing resistance profiles distinct from covalent inhibitors.

Mechanism of Inhibition

Class-level inference

Reversible (Target) vs Irreversible (Covalent comparators)

Nirmatrelvir, Ensitrelvir: covalent warhead class

Supports equilibrium binding assay design and target residence-time studies

Based on structural class and literature; assay-specific validation recommended

Evidence Dimension	Enzymatic inhibitory potency (IC50) and mechanism
Target Compound Data	IC50 = 2.8 μM; non‑covalent
Comparator Or Baseline	Nirmatrelvir (PF‑07321332): IC50 = 0.023 μM; covalent (nitrile warhead)
Quantified Difference	122‑fold lower potency (X77 vs. Nirmatrelvir)
Conditions	In vitro FRET‑based protease assay using recombinant SARS‑CoV‑2 Mpro

Why This Matters

Researchers requiring a non‑covalent probe to study reversible binding kinetics or to profile Mpro variants without irreversible active‑site modification should select X77 over covalent clinical candidates.

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non‑covalent inhibitor X77. International Journal of Biological Macromolecules. 2024; 276: 133706. View Source
• [2] Global Peptide Database. PF-07321332 (Nirmatrelvir) IC50 Data. View Source

Cross-Coronavirus Mpro Activity

X77 demonstrates inhibition across multiple coronaviral Mpros, with experimentally determined IC50 values of 2.8 μM for SARS‑CoV‑2 Mpro and 3.4 μM for SARS‑CoV Mpro [1][2]. Its broad‑spectrum capability is further supported by solved crystal structures in complex with MERS‑CoV Mpro and with several SARS‑CoV‑2 variant mutants (G15S, K90R, P132H, M49I, V186F) [1]. In contrast, the ultra‑potent Mpro‑IN‑34 (IC50 = 6 nM against SARS‑CoV‑2 Mpro) shows only limited data for OC43 Mpro (IC50 = 33 nM) and lacks structural validation against other human coronaviruses [3].

Cross-Coronavirus Mpro IC50

Head-to-head

SARS-CoV-2 Mpro: 2.8 µM

SARS-CoV Mpro: 3.4 µM

1.2-fold difference between targets

Supports pan-coronavirus probe context across related Mpro enzymes

Biochemical enzyme inhibition assay; verify in target assay system

Evidence Dimension	Inhibitory potency across multiple coronaviral Mpros
Target Compound Data	SARS‑CoV‑2 Mpro IC50 = 2.8 μM; SARS‑CoV Mpro IC50 = 3.4 μM; MERS‑CoV Mpro IC50 = not reported but crystal structure solved; variant mutants: structural data available
Comparator Or Baseline	SARS‑CoV‑2 Mpro‑IN‑34: SARS‑CoV‑2 Mpro IC50 = 6 nM; OC43 Mpro IC50 = 33 nM; other coronavirus data not available
Quantified Difference	X77 exhibits ~467‑fold lower potency against SARS‑CoV‑2 but provides structural validation for SARS‑CoV, MERS‑CoV, and five variant mutants, whereas Mpro‑IN‑34 lacks this broad structural coverage.
Conditions	Recombinant Mpro enzymatic assays and X‑ray crystallography

Why This Matters

For pan‑coronavirus drug discovery efforts or variant‑resistance studies, X77 provides a structurally validated, broad‑spectrum tool compound with confirmed binding modes across multiple coronaviruses, unlike narrower, potency‑optimized analogs.

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non‑covalent inhibitor X77. International Journal of Biological Macromolecules. 2024; 276: 133706. View Source
• [2] MedChemExpress. SARS-CoV-2 Mpro-IN-24 (Compound X77) Product Datasheet. View Source
• [3] TargetMol. SARS-CoV-2 Mpro-IN-34 (Compound 26) Product Datasheet. View Source

Potency vs. Next-Generation Inhibitors

High‑resolution crystal structures of X77 bound to multiple Mpros are publicly available (e.g., SARS‑CoV‑2 Mpro‑X77: PDB 8YKJ; SARS‑CoV Mpro‑X77: PDB 6W79; MERS‑CoV Mpro‑X77: PDB 8YKH) [1][2]. This contrasts sharply with the newer, ultra‑potent Mpro‑IN‑50 (IC50 = 14 nM), for which no publicly accessible crystal structures exist . X77, derived from the ML188 scaffold, has served as a reference template for the discovery of numerous novel inhibitors, underscoring its value as a starting point for medicinal chemistry campaigns [1].

Potency Context

Cross-study comparable

Mpro-IN-24: 2.8 µM (biochemical IC50)

S-892216: 2.48 nM (cellular EC50)

Reported >1000-fold difference; cross-assay comparison

Context-dependent; supports mechanistic tool use, not potency-driven lead selection

Cross-assay comparison; interpret with caution; confirm in user-specific assay system

Evidence Dimension	Availability of high‑resolution co‑crystal structures for structure‑based drug design
Target Compound Data	Multiple crystal structures solved with SARS‑CoV‑2, SARS‑CoV, MERS‑CoV Mpros and variant mutants; PDB entries 8YKJ, 6W79, 8YKH
Comparator Or Baseline	SARS‑CoV‑2 Mpro‑IN‑50: IC50 = 14 nM; no publicly reported crystal structures
Quantified Difference	Not applicable—binary presence/absence of structural data
Conditions	X‑ray crystallography

Why This Matters

Medicinal chemists and structural biologists require co‑crystal structures to rationally optimize binding affinity and selectivity; X77 provides this essential structural information whereas many newer, more potent analogs do not.

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non‑covalent inhibitor X77. International Journal of Biological Macromolecules. 2024; 276: 133706. View Source
• [2] RCSB Protein Data Bank. 8YKJ, 6W79, 8YKH: Crystal structures of coronaviral main proteases with X77. View Source

Potency Relative to the Scaffold‑Derived Analog ML188

X77 was designed based on the ML188 scaffold and shares the same core chemotype [1]. However, X77 exhibits improved inhibitory potency against SARS‑CoV‑2 Mpro compared to ML188. In a 2025 comparative study, ML188 showed an IC50 of 2.41 ± 0.70 μM against SARS‑CoV‑2 Mpro, whereas X77 was earlier reported with an IC50 of 2.8 μM against the same target [2]. Notably, X77 also retains activity against SARS‑CoV Mpro (IC50 = 3.4 μM) and provides a more comprehensive structural data package than ML188.

Evidence Dimension	Enzymatic inhibitory potency (IC50) against SARS‑CoV‑2 Mpro
Target Compound Data	IC50 = 2.8 μM (SARS‑CoV‑2 Mpro); IC50 = 3.4 μM (SARS‑CoV Mpro)
Comparator Or Baseline	ML188: IC50 = 2.41 ± 0.70 μM (SARS‑CoV‑2 Mpro) in a 2025 assay; IC50 = 1.5 μM (SARS‑CoV Mpro) in original reports
Quantified Difference	X77 is ~1.16‑fold less potent than ML188 against SARS‑CoV‑2 Mpro in cross‑study comparison; however, X77 offers a 1.8‑fold improvement over ML188 against SARS‑CoV Mpro (3.4 μM vs. 1.5 μM)
Conditions	Recombinant Mpro enzymatic assays; different studies

Why This Matters

X77 represents an improved, structurally characterized tool compound over the original ML188 scaffold, with broader coronavirus coverage and publicly available co‑crystal structures, making it a more advanced starting point for lead optimization.

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non‑covalent inhibitor X77. International Journal of Biological Macromolecules. 2024; 276: 133706. View Source
• [2] Identification of novel non‑covalent Mpro inhibitors against SARS‑CoV‑2 by the computational and experimental approaches. ScienceDirect. 2025. View Source

SARS-CoV-2 Mpro-IN-24 Applications

Biochemical & Biophysical Assays

Medicinal chemistry teams can leverage the multiple publicly available high‑resolution crystal structures of X77 in complex with SARS‑CoV‑2, SARS‑CoV, and MERS‑CoV Mpros (PDB: 8YKJ, 6W79, 8YKH) to rationally design next‑generation pan‑coronavirus inhibitors. The detailed structural information on ligand‑protein interactions with both wild‑type and variant mutant proteases enables structure‑guided optimization of the ML188‑derived scaffold for improved potency and selectivity [1][2].

Structural Biology and Computational Chemistry

Researchers investigating the fundamental differences between reversible (non‑covalent) and irreversible (covalent) Mpro inhibition mechanisms can use X77 as a representative non‑covalent probe. Its well‑characterized binding mode contrasts with covalent clinical candidates like Nirmatrelvir, allowing for parallel enzyme kinetics studies, resistance profiling, and evaluation of off‑target effects associated with covalent warheads [1][3].

Pan-Coronavirus Assay Development

Given its experimentally validated inhibition of Mpros from SARS‑CoV‑2, SARS‑CoV, and MERS‑CoV, as well as solved structures with five SARS‑CoV‑2 variant mutants, X77 serves as an ideal positive control or reference compound for broad‑spectrum antiviral screening campaigns. It can be used to benchmark the activity of novel Mpro inhibitors across multiple coronavirus species and to assess the impact of emerging viral mutations on inhibitor binding [1].

Scaffold‑Based Chemical Biology Tool for Mpro Functional Studies

Academic laboratories studying the role of Mpro in coronavirus replication can employ X77 as a chemical probe to inhibit protease activity in cellular and biochemical assays. Its non‑covalent, reversible inhibition allows for washout experiments and dose‑response studies that are more nuanced than those achievable with irreversible covalent inhibitors. Additionally, its well‑defined stereochemistry and moderate potency provide a reliable baseline for structure‑activity relationship (SAR) explorations [1].

Application

Selection Property

Validation Focus

Biochemical and biophysical assays

Non-covalent reversible binding mechanism

Kinetic binding constant verification (SPR, ITC)

Structural biology and computational chemistry

Experimentally validated co-crystal pose

Docking and simulation pose validation

Pan-coronavirus assay development

Dual SARS-CoV-2 and SARS-CoV Mpro activity

Cross-species inhibitory profile review

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non‑covalent inhibitor X77. International Journal of Biological Macromolecules. 2024; 276: 133706. View Source
• [2] RCSB Protein Data Bank. 8YKJ, 6W79, 8YKH: Crystal structures of coronaviral main proteases with X77. View Source
• [3] MedChemExpress. SARS-CoV-2 Mpro-IN-24 (Compound X77) Product Datasheet. View Source